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Compound of Interest

Compound Name: ethyl 4,4-difluoro-3-oxobutanoate

Cat. No.: B116573 Get Quote

Technical Support Center: Ethyl 4,4-difluoro-3-
oxobutanoate
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of ethyl 4,4-difluoro-3-
oxobutanoate (CAS No. 352-24-9). Please consult your institution's specific safety protocols

and the full Safety Data Sheet (SDS) before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ethyl 4,4-difluoro-3-oxobutanoate?

A1: Ethyl 4,4-difluoro-3-oxobutanoate is classified as a combustible liquid that can cause

skin irritation and serious eye irritation.[1] It may also cause respiratory irritation.[1] It is crucial

to handle this compound with appropriate personal protective equipment in a well-ventilated

area.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, personnel should wear chemical safety goggles or glasses, appropriate

chemical-resistant gloves (e.g., nitrile), and a lab coat.[2] Work should be conducted in a

chemical fume hood to minimize inhalation exposure.[2]

Q3: How should ethyl 4,4-difluoro-3-oxobutanoate be stored?
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A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep it away from heat, sparks, open flames, and incompatible materials such as strong acids,

strong bases, and strong reducing agents.[2]

Q4: Can I dispose of small quantities of ethyl 4,4-difluoro-3-oxobutanoate down the drain?

A4: No. As a halogenated organic compound, it must not be disposed of down the drain.[3][4] It

should be collected as hazardous chemical waste.[3][4]

Q5: What are the incompatible materials to avoid with this chemical?

A5: Avoid contact with strong acids, strong bases, and strong reducing agents.[2]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[2] Remove contaminated clothing. If skin irritation persists, seek medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Issue: Minor Spill in the Laboratory

Solution:

Ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like

sand or vermiculite.

Collect the absorbed material into a designated, labeled container for hazardous waste

disposal.[5]
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Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Do not allow the spilled material to enter drains or waterways.

Data Presentation
Physical and Chemical Properties

Property Value Reference

CAS Number 352-24-9 [1]

Molecular Formula C6H8F2O3 [1]

Molecular Weight 166.12 g/mol [6][7]

Appearance
Colorless to Almost colorless

clear liquid

Boiling Point 170.1 °C at 760 mmHg [6]

Flash Point 55.7 °C [6]

Density 1.191 g/cm³ [6]

Hazard Identification
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Hazard GHS Classification
Precautionary Statement
Codes

Flammability
Combustible Liquid (Flam. Liq.

4)
H227

Skin Corrosion/Irritation
Causes skin irritation (Skin Irrit.

2)
H315

Serious Eye Damage/Irritation
Causes serious eye irritation

(Eye Irrit. 2A)
H319

Specific Target Organ Toxicity
May cause respiratory irritation

(STOT SE 3)
H335

Source: SynQuest Labs Safety Data Sheet[1]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Before use, review the Safety Data Sheet (SDS) for ethyl 4,4-difluoro-3-oxobutanoate.

Ensure a chemical fume hood is operational and available.

Don appropriate Personal Protective Equipment (PPE): chemical safety goggles, nitrile

gloves, and a laboratory coat.

Dispense the required amount of the chemical within the fume hood, keeping the container

opening away from your breathing zone.

Keep the container tightly sealed when not in use.

Avoid generating aerosols or vapors.

After handling, wash hands thoroughly with soap and water.

Protocol 2: Waste Disposal Procedure
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Ethyl 4,4-difluoro-3-oxobutanoate is a halogenated organic compound and must be

disposed of as hazardous waste.[3][8]

Collect all waste containing this compound in a designated, properly labeled, and sealed

container for halogenated organic waste.[5]

Do not mix with non-halogenated waste.[4][9]

Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Visual Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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